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Introduction

L57 is a novel, artificial peptide identified through phage display technology that demonstrates
high-affinity binding to the low-density lipoprotein receptor-related protein 1 (LRP1).[1][2] LRP1
is a key receptor involved in receptor-mediated transcytosis (RMT) across the blood-brain
barrier (BBB).[2] The L57 peptide has been shown to have significant BBB permeability,
making it a promising and safe vector for the targeted delivery of therapeutics to the central
nervous system (CNS).[1][2] Proper preparation of L57 stock solutions is the critical first step
for ensuring reproducible and accurate results in in-vitro and in-vivo experimental models.

Physicochemical Properties and Data

Quantitative data for the L57 peptide are summarized below. The molecular weight is
calculated from its amino acid sequence (TWPKHFDKHTFYSILKLGKH-OH).

Table 1: L57 Peptide Properties
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Property

Value

Source | Note

Amino Acid Sequence

TWPKHFDKHTFY SILKLGKH-
OH

[2]

Molecular Weight ~2483.0 g/mol Calculated
White to off-white lyophilized ] ) ]
Appearance Typical for synthetic peptides
powder
) Standard for research-grade
Purity >95% (HPLC recommended)

peptides

Binding Target

Cluster 4 of LRP1

[2]

Binding Affinity (EC50)

45 nM

[2]

Table 2: Recommended Solvents and Concentrations
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Parameter Recommendation Notes

Sterile, nuclease-free water or )
Peptides are generally soluble

Primary Solvent Phosphate-Buffered Saline )

in aqueous buffers.
(PBS), pH 7.4
For peptides with solubility
_ _ . issues. Use minimal volume to

Alternative Solvent Dimethyl Sulfoxide (DMSO) ) ) )
dissolve, then dilute with an
aqueous buffer.
A 1 mM stock is standard for

] initial experiments. Higher
Stock Concentration 1-10 mM

concentrations depend on

solubility.

] Concentration-dependent
] ] Varies by assay (e.g., 1-100 ]
Working Concentration uptake has been observed in

HM) vitro.[1]

_ Protect from moisture to
Storage (Powder) -20°C to -80°C, desiccated N
ensure long-term stability.

. o ) Avoid repeated freeze-thaw
Storage (Stock Solution) -80°C in single-use aliquots |
cycles.

Experimental Protocol: Preparation of a 1 mM L57
Stock Solution

This protocol describes the preparation of a 1 mM stock solution of the L57 peptide.
I. Materials

e L57 peptide (lyophilized powder)

e Solvent: Sterile, nuclease-free water or DMSO (ACS Reagent Grade)[3]

» Sterile, low-adhesion polypropylene microcentrifuge tubes
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o Calibrated micropipettes and sterile tips
e Vortex mixer

e Benchtop centrifuge

Il. Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

e Handle the lyophilized peptide powder in a clean environment to avoid contamination.

o Consult the Material Safety Data Sheet (MSDS) for DMSO if used, as it can facilitate the
absorption of other chemicals through the skin.[4]

[ll. Calculation To prepare a 1 mM stock solution, use the following formula: Mass (mg) =
Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

o Example for 1 mL of 1 mM L57 stock:
o Mass (mg) =1 mM x 1 mL x 2483.0 g/mol / 1000
o Mass (mg) = 2.483 mg

IV. Step-by-Step Procedure

« Equilibration: Before opening, allow the vial containing the lyophilized L57 peptide to
equilibrate to room temperature for at least 15-20 minutes. This prevents condensation from
forming on the powder.

o Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is collected at
the bottom.

e Weighing: Accurately weigh the required amount of L57 powder (e.g., 2.483 mg) and transfer
it to a sterile microcentrifuge tube. Alternatively, if the peptide is supplied in a pre-weighed
vial (e.g., 1 mg), calculate the volume of solvent needed to achieve the desired
concentration.
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¢ Solubilization:

o Carefully add the calculated volume of sterile water (or other aqueous buffer) to the
microcentrifuge tube containing the peptide.

o If using DMSO, add a small initial volume (e.g., 50-100 pL) to fully dissolve the peptide,
then dilute to the final volume with your desired aqueous buffer (e.g., PBS).

e Mixing: Gently vortex the solution for 10-15 seconds to ensure the peptide is completely
dissolved. Visually inspect the solution to confirm there are no particulates. If necessary, brief
sonication in a water bath can be used to aid dissolution.

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock
solution into smaller, single-use aliquots (e.g., 10-50 uL) in sterile, low-adhesion
polypropylene tubes.

» Storage: Store the aliquots at -80°C for long-term use. For short-term use (a few days),
storage at -20°C is acceptable.

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflow for preparing the L57 stock solution
and the biological pathway of its uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: L57 Stock Solution
Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574497#preparing-157-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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